(6R,7R)-7-Ammonio-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
(6R,7R)-7-Ammonio-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
53994-69-7
VCID:
VC0138234
InChI:
InChI=1S/C7H7ClN2O3S/c8-2-1-14-6-3(9)5(11)10(6)4(2)7(12)13/h3,6H,1,9H2,(H,12,13)/t3-,6-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)Cl
Molecular Formula:
C7H7ClN2O3S
Molecular Weight:
234.66 g/mol
(6R,7R)-7-Ammonio-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
CAS No.: 53994-69-7
Reference Standards
VCID: VC0138234
Molecular Formula: C7H7ClN2O3S
Molecular Weight: 234.66 g/mol
![(6R,7R)-7-Ammonio-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate - 53994-69-7](/images/no_structure.jpg)
| CAS No. | 53994-69-7 |
|---|---|
| Product Name | (6R,7R)-7-Ammonio-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Molecular Formula | C7H7ClN2O3S |
| Molecular Weight | 234.66 g/mol |
| IUPAC Name | (6R,7R)-7-amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C7H7ClN2O3S/c8-2-1-14-6-3(9)5(11)10(6)4(2)7(12)13/h3,6H,1,9H2,(H,12,13)/t3-,6-/m1/s1 |
| Standard InChIKey | OQSAFIZCBAZPMY-AWFVSMACSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)[NH3+])C(=O)[O-])Cl |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)Cl |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)[NH3+])C(=O)[O-])Cl |
| Synonyms | (6R,7R)-7-Amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 3-Chloro-7-amino-3-cephem-4-carboxylic Acid; (6R-trans)-7-amino-3-chloro-8-oxo-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;7-Amino-3-chlorocephalosporanic |
| PubChem Compound | 6998927 |
| Last Modified | Nov 11 2021 |
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